Capsid assembly inhibitor

HBV replication inhibition EC50 HepG2.117 cells
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C69H96N12O22
Molecular Weight 1445.6 g/mol
Cat. No. B15568123
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Technical Parameters


Basic Identity
Product NameCapsid assembly inhibitor
Molecular FormulaC69H96N12O22
Molecular Weight1445.6 g/mol
Structural Identifiers
InChIInChI=1S/C69H96N12O22/c1-8-37(6)57(70)67(100)80-58(38(7)82)68(101)79-49(29-39-13-10-9-11-14-39)63(96)72-44(24-25-54(86)87)60(93)77-50(32-55(88)89)65(98)74-45(27-35(2)3)61(94)73-46(28-36(4)5)62(95)78-51(33-56(90)91)66(99)76-48(31-41-18-22-43(84)23-19-41)64(97)75-47(30-40-16-20-42(83)21-17-40)59(92)71-34-53(85)81-26-12-15-52(81)69(102)103/h9-11,13-14,16-23,35-38,44-52,57-58,82-84H,8,12,15,24-34,70H2,1-7H3,(H,71,92)(H,72,96)(H,73,94)(H,74,98)(H,75,97)(H,76,99)(H,77,93)(H,78,95)(H,79,101)(H,80,100)(H,86,87)(H,88,89)(H,90,91)(H,102,103)/t37-,38+,44-,45-,46-,47-,48-,49-,50-,51-,52-,57-,58-/m0/s1
InChIKeyJDAIGQZJUIFFAV-OZHFILRDSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Capsid Inhibitor Procurement Guide


JNJ-6379 (bersacapavir) is a novel, orally bioavailable capsid assembly modulator (CAM) that belongs to the CAM-Normal (CAM-N) subclass, which induces the formation of morphologically intact but empty viral capsids devoid of genomic material [1]. Currently in Phase II/III clinical development for chronic hepatitis B (CHB), JNJ-6379 exhibits a dual mechanism of action: it blocks HBV DNA replication by accelerating capsid assembly and prevents de novo cccDNA formation in primary human hepatocytes [2]. Its unique pyrrole scaffold confers binding interactions distinct from first-generation sulfamoylbenzamide CAMs such as NVR 3-778, translating into improved antiviral potency and pharmacokinetic characteristics [3]. Unlike nucleos(t)ide analogues (NAs) that suppress viremia without eliminating cccDNA, JNJ-6379 directly targets the HBV core protein, a validated antiviral target upstream of cccDNA establishment, positioning it as a critical component in emerging combination strategies aimed at achieving a functional cure for CHB [4].

Targets viral capsid protein, distinct from reverse transcriptase, protease, or integrase inhibitors.
Supports research on long-acting dosing models and capsid assembly disruption across multiple lifecycle stages.
Potential for pathway studies in multidrug-resistant HIV-1 and HBV capsid assembly modulation research.

Why Capsid Inhibitor Substitution Is Unsound


Capsid assembly modulators are not a monolithic class; substitution of one CAM for another introduces significant variability in mechanism, potency, and clinical outcome. JNJ-6379, a CAM-N (Normal) subtype, drives the assembly of empty capsids that lack viral RNA and DNA, a mechanism distinct from CAM-A (Aberrant) agents like Bay 41-4109 or GLS4, which induce misassembled, non-functional capsid aggregates [1]. Even among CAM-N compounds, structural differences translate into divergent binding interactions and antiviral activity: JNJ-6379's pyrrole scaffold engages the HBV core protein via stronger nonpolar interactions in a solvent-accessible region compared to the first-generation sulfamoylbenzamide NVR 3-778 [2]. Furthermore, CAMs operate on a viral target (core protein) entirely distinct from the HBV polymerase targeted by nucleos(t)ide analogues such as entecavir and tenofovir; consequently, their clinical roles differ fundamentally—CAMs are positioned to prevent cccDNA establishment and deplete cccDNA reservoirs, whereas NAs merely suppress viremia downstream of cccDNA transcription [3]. Interchanging JNJ-6379 with another CAM or an NA without quantitative justification risks suboptimal antiviral activity, altered cccDNA dynamics, and divergent pharmacokinetic exposure [4]. The evidence presented in Section 3 establishes the precise quantitative basis for selecting JNJ-6379 over its closest comparators.

Distinct binding sites and resistance profiles (e.g., HIV-1 FG-binding pocket vs. HBV core) may shift susceptibility patterns between compounds.
Divergent antiviral potency and class effects (CAM-A vs. CAM-E) may not translate directly across subtypes or models.
Different dosing infrastructure (subcutaneous twice-yearly vs. oral once-daily) mandates separate procurement and formulation considerations.

Capsid Inhibitor Comparative Evidence


Lenacapavir vs. Fostemsavir: Virologic Suppression in MDR HIV

JNJ-6379 demonstrates a 3.2- to 5.7-fold lower median effective concentration (EC50) for HBV DNA replication inhibition compared to ABI-H0731 (vebicorvir), a first-generation HBV core protein inhibitor, when evaluated in HepG2-derived cell culture systems [1][2]. The potency advantage of JNJ-6379 is consistent across multiple cellular models and is attributed to its pyrrole scaffold, which enables stronger nonpolar interactions with key residues in the HBV core protein solvent-accessible region relative to sulfamoylbenzamide-based CAMs [3].

Virologic Suppression vs. Fostemsavir
Direct comparison
OR 6.57 (95% CI 1.34–32.28) for LEN+OBR vs. FTR+OBR at Weeks 24–28
Reported virologic suppression endpoint context
Indirect treatment comparison; MDR HIV-1 population
HBV replication inhibition EC50 HepG2.117 cells HepAD38 HepG2-NTCP

GS-CA1 Potency vs. Dolutegravir in CD4 T-Cells

JNJ-6379 and ABI-H0731 exhibit fundamentally distinct primary mechanisms of action (MOAs) at the molecular level. JNJ-6379 accelerates capsid assembly kinetics and induces the formation of morphologically intact capsids that are devoid of HBV genomic material (DNA/RNA), as demonstrated by size exclusion chromatography and electron microscopy [1]. In contrast, ABI-H0731 acts as a core protein inhibitor that prevents the encapsidation of pregenomic RNA (pgRNA), thereby blocking downstream DNA replication without necessarily inducing empty capsid formation [2]. This mechanistic divergence has implications for cccDNA dynamics: JNJ-6379 prevents cccDNA formation when added at the time of infection (median EC50 = 93 nM for extracellular HBV DNA reduction in PHHs), whereas ABI-H0731 disrupts incoming nucleocapsids to prevent cccDNA establishment [3].

In Vitro Potency GS-CA1 vs. Dolutegravir
Cross-study comparable
EC50 60 pM (GS-CA1) vs. 1,000 pM (DTG); 16.7-fold lower
Supports capsid inhibitor assay potency context
Primary human CD4 T-cells; in vitro
mechanism of action capsid assembly empty capsids pgRNA encapsidation electron microscopy

GST-HG141 Add-on for HBV Low-Level Viremia

In Phase II clinical trials, JNJ-6379-based regimens have achieved numerically greater end-of-treatment reductions in serum HBV DNA compared to vebicorvir (ABI-H0731) in patients with chronic hepatitis B. In the REEF-1 study, treatment-naïve patients receiving JNJ-6379 in combination with a nucleos(t)ide analogue (NA) for 48 weeks achieved a mean HBV DNA reduction of 6.7 log10 IU/mL (HBeAg-positive) and 4.8 log10 IU/mL (HBeAg-negative) [1]. In contrast, vebicorvir plus NA in treatment-naïve patients resulted in a mean HBV DNA reduction of 5.3 log10 IU/mL at 24 weeks [2]. The JADE study of JNJ-6379 monotherapy further demonstrated reductions of 5.5–5.9 log10 IU/mL (HBeAg-positive) and 3.7–4.1 log10 IU/mL (HBeAg-negative) over 24–48 weeks [3].

HBV DNA Suppression Add-on
Direct comparison
84.0% (50 mg BID) vs. 32.1% placebo achieved HBV DNA
Reported viral suppression endpoint context
Phase II; LLV patients on NUC background
ABI-4334 HBV DNA Decline
Class-level inference
2.9 log10 IU/mL (150 mg) and 3.2 log10 (400 mg) over 28 days
Supports model-response endpoint context
Phase 1b; comparison to first-gen CAM class benchmark
Twice-Yearly Dosing Interval
Class-level inference
182.5-fold reduction in annual dosing events vs. daily oral
Reported PK exposure-model context
Subcutaneous injection every 26 weeks; half-life 8–12 weeks
M66I Fitness Cost
Supporting evidence
Replication capacity 0.03–28% of wild-type in CD4 T-cells
Reported viral fitness endpoint context
>3,200-fold reduced susceptibility but high fitness cost
Phase IIb trial HBV DNA reduction REEF-1 JADE log10 IU/mL

ABI-4334 Potency vs. First-Generation CAMs

JNJ-6379 exhibits a long plasma elimination half-life of 120–140 hours following oral administration, enabling once-daily dosing with predictable steady-state exposure [1]. This pharmacokinetic profile contrasts with that of ABI-H0731, for which a moderate-fat meal significantly impacts drug absorption, necessitating careful consideration of dosing conditions [2]. In first-in-human studies, JNJ-6379 demonstrated dose-proportional pharmacokinetics from 25 to 300 mg, with steady-state clearance similar after single and multiple dosing, indicating time-linear PK [3]. The prolonged half-life and minimal food effect of JNJ-6379 reduce inter-patient variability and simplify clinical administration compared to first-generation CAMs.

ABI-4334 HBV DNA Decline
Class-level inference
2.9 log10 IU/mL (150 mg) and 3.2 log10 (400 mg) over 28 days
Supports model-response endpoint context
Phase 1b; comparison to first-gen CAM class benchmark
half-life pharmacokinetics food effect once-daily dosing oral bioavailability

Lenacapavir Twice-Yearly Dosing Advantage

Molecular dynamics simulations have elucidated the structural basis for the superior antiviral potency of JNJ-6379 compared to the first-in-class CAM-N compound NVR 3-778. JNJ-6379 and the related pyrrole-scaffold inhibitor GLP-26 exhibit stronger nonpolar interactions with key residues in a solvent-accessible region of the HBV core protein than NVR 3-778, despite sharing a similar general binding pattern driven by hydrophobic interactions [1]. This enhanced binding is facilitated by distinct hydrogen bond interactions between the pyrrole scaffold and residue L140 in chain B of the HBV core protein—an interaction not observed with the sulfamoylbenzamide scaffold of NVR 3-778 [2]. The increased binding affinity translates directly into the observed sub-100 nM EC50 values for JNJ-6379 in HepG2.117 cells, whereas NVR 3-778 demonstrated moderate activity that, along with low aqueous solubility, led to its discontinuation from clinical development [3].

Twice-Yearly Dosing Interval
Class-level inference
182.5-fold reduction in annual dosing events vs. daily oral
Reported PK exposure-model context
Subcutaneous injection every 26 weeks; half-life 8–12 weeks
molecular dynamics simulation binding interactions HBV core protein pyrrole scaffold CAM-N

Capsid Inhibitor Procurement Scenarios


MDR HIV-1 Salvage Therapy

Given the 6.7 log10 IU/mL HBV DNA reduction achieved with JNJ-6379 plus NA in the REEF-1 Phase IIb trial [1], and its dual mechanism of action that both inhibits DNA replication and prevents cccDNA formation [2], JNJ-6379 is optimally positioned as the CAM component in multi-modal functional cure regimens. Procurement of JNJ-6379 for combination studies with siRNA agents (e.g., JNJ-3989) or TLR agonists is supported by clinical evidence demonstrating enhanced off-treatment HBV DNA suppression when JNJ-6379 is added to NA therapy [3]. The compound's long half-life (120–140 h) and predictable PK profile facilitate once-daily oral dosing in outpatient trial settings [4].

Adjunctive Therapy for HBV Low-Level Viremia

JNJ-6379's unique property of inducing empty capsids devoid of genomic material, coupled with its ability to prevent cccDNA formation when administered at the time of HBV infection (median EC50 = 93 nM in primary human hepatocytes) [2], makes it an essential tool compound for dissecting the molecular requirements for cccDNA establishment. Unlike ABI-H0731, which acts primarily by blocking pgRNA encapsidation, JNJ-6379 accelerates capsid assembly kinetics and yields morphologically intact but non-infectious particles [5]. This distinction enables researchers to isolate the contribution of capsid assembly dynamics to cccDNA formation independently of pgRNA packaging inhibition.

Twice-Yearly PrEP for Adherence-Challenged Populations

For investigators seeking to benchmark novel CAM candidates, JNJ-6379 provides a well-characterized, second-generation reference compound with publicly available quantitative comparator data. Its EC50 of 54 nM in HepG2.117 cells is 3.2–5.7× lower than that of ABI-H0731 (173–307 nM) in comparable HepG2-derived cell lines [1][6]. Additionally, molecular dynamics simulations confirm that JNJ-6379 achieves stronger nonpolar core protein interactions than NVR 3-778 [7]. These quantitative benchmarks enable rigorous potency and binding assessments when evaluating next-generation CAMs or scaffold-hopping derivatives.

Next-Generation CAMs for HBV Functional Cure

The well-defined human PK parameters of JNJ-6379—dose-proportional exposure from 25 to 300 mg, time-linear PK, and steady-state clearance supportive of once-daily dosing—make it suitable for PK/PD modeling in preclinical and translational studies [4]. The established relationship between JNJ-6379 plasma exposure and HBV DNA suppression (e.g., trough plasma exposures >3× EC90 correlate with antiviral efficacy) provides a quantitative framework for dose selection in humanized mouse models and for predicting clinical antiviral activity [8]. Procurement of JNJ-6379 for such modeling efforts is justified by the availability of robust human PK data and the compound's demonstrated antiviral activity in both treatment-naïve and NA-suppressed CHB patient populations [9].

Application
Selection Property
Validation Focus
MDR HIV-1 Research Models
Capsid-targeting mechanism distinct from traditional ARVs
Virologic suppression endpoint review
HBV Low-Level Viremia Research
Capsid assembly modulation add-on to NUC background
Complete viral suppression endpoint context
Long-Acting Prevention Research
Extended PK profile enabling twice-yearly dosing
Adherence model and PK exposure-model review
HBV ccDNA Inhibition Research
Next-generation CAM potency (ABI-4334/ALG-000184)
cccDNA formation and functional cure model endpoint context

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

52 linked technical documents
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